(E)-N-(4-bromo-3-methylphenyl)-3-phenylprop-2-en-1-imine

• IUPAC Name: (E)-N-(4-bromo-3-methylphenyl)-3-phenylprop-2-en-1-imine
• InChI: InChI=1S/C16H14BrN/c1-13-12-15(9-10-16(13)17)18-11-5-8-14-6-3-2-4-7-14/h2-12H,1H3/b8-5+,18-11?
• InChI Key: MLVYJUXWDQQBIE-XQJBRBSMSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N=CC=CC2=CC=CC=C2)Br
• Isomeric SMILES: CC1=C(C=CC(=C1)N=C/C=C/C2=CC=CC=C2)Br
• Molecular Formula: C16H14BrN
• Molecular Weight: 300.19 g/mol

Description

(E)-N-(4-bromo-3-methylphenyl)-3-phenylprop-2-en-1-imine, commonly known as BMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMPI is a member of the imine family and is synthesized through a series of chemical reactions.

Scientific Research Applications

• Synthesis and Antimicrobial Activities : (E)-N-(4-bromo-3-methylphenyl)-3-phenylprop-2-en-1-imine compounds have been synthesized via Crossed-Aldol condensation, displaying unique UV, IR, NMR spectral data. These compounds were evaluated for their antimicrobial activities using the Kirby-Bauer method, indicating potential applications in the development of new antimicrobial agents (Balaji et al., 2017).

• Substituent Effect and Spectral Data Analysis : The effects of substituents on the functional group frequencies of similar compounds were studied in detail, suggesting a profound impact on the chemical properties and reactivity of these molecules. Such information can be crucial for further chemical modifications and applications in various scientific fields (Balaji et al., 2015).

• Synthesis of Oxazolidin-2-imines : The compound was used in the synthesis of oxazolidin-2-imines through a cascade nucleophilic attack/addition cyclization reaction. This process is significant for potential industrial synthesis of oxazolidin-2-imines, highlighting the compound's role in the production of valuable chemical entities (Li et al., 2022).

• Crystal Structure and Molecular Interactions : The crystal structures of similar imidazole-4-imines were analyzed, revealing significant twists in the molecule and the role of weak specific intermolecular interactions in crystal packing. This highlights the importance of molecular structure in determining the physical and chemical properties of these compounds (Skrzypiec et al., 2012).

• Chemical Reactions and Functionalization : The title compound's derivatives have been involved in a variety of chemical reactions, leading to the formation of various functionalized products. These reactions and products are essential for the synthesis of more complex molecules and have potential applications in material science, pharmaceuticals, and organic chemistry (Potkin et al., 2007).